Cas no 21617-10-7 (b-Alanine, N-(2-chlorophenyl)-)

• Product Name: b-Alanine, N-(2-chlorophenyl)-
• CAS No: 21617-10-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 250031
• PubChem ID: 2735712
• Update Time: 2025-04-19

b-Alanine, N-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(2-chlorophenyl)-
• 3-(2-chloroanilino)propanoic acid
• N-(2-chlorophenyl)-beta-alanine
• FT-0613542
• AKOS000298385
• 3-(2-CHLOROPHENYLAMINO)PROPANOIC ACID
• Oprea1_435658
• NS00040775
• 21617-10-7
• AB07374
• 3-(2-CHLOROANILINO)PROPANOICACID
• 3-(2-Chloroanilino)propionic acid
• DTXSID60370897

• Inchi： 1S/C9H10ClNO2/c10-7-3-1-2-4-8(7)11-6-5-9(12)13/h1-4,11H,5-6H2,(H,12,13)
• InChI Key： IFEQXLURIGIJNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NCCC(=O)O

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33